A novel 3D 10-fold interpenetrated homochiral coordination polymer: large spontaneous polarization, dielectric loss and emission studies†
CrystEngComm Pub Date: 2014-01-29 DOI: 10.1039/C3CE42628A
Abstract
A novel 3D acentric coordination polymer, {[Cd2(mpba)2(bpmp)2]·2H2O}n (1) was obtained from hydrothermal reaction of the ligand H2mpba = (S)-4,4′-(2-methylpiprazine-1,4-diyl)bis(methylene)dibenzoic acid and a pyridine-based co-ligand, 4-bis(4-pyridinylmethyl)piperazine (bpmp) with Cd(NO3)2·4H2O. The single crystal X-ray structure of 1 reveals that the complex comprises of a 4-connected dia topology with unusual 10 interpenetrating networks. Interestingly, complex 1 exhibits ferroelectric properties with an electric hysteresis loop, showing a remnant polarization (Pr) of ca. 2.01 μC cm−2 and a coercive field (Ec) of 11 kV cm−1. Permittivity measurements of 1 reveal a high dielectric constant (εr ~ 80) and low dielectric loss (tan δ ~ 0.03), which suggests that it could be a useful material for high density data storage. Photoluminescence studies show that complex 1 exhibits emission peaks at around 392 nm in the solid state at room temperature.
Recommended Literature
- [1] Cerium oxide nanoparticles: properties, biosynthesis and biomedical application
- [2] Borophene as an extremely high capacity electrode material for Li-ion and Na-ion batteries†
- [3] C–H functionalization reactions enabled by hydrogen atom transfer to carbon-centered radicals
- [4] Characterisation of peroxidation products arising from culinary oils exposed to continuous and discontinuous thermal degradation processes†
- [5] BPTI folding revisited: switching a disulfide into methylene thioacetal reveals a previously hidden path†
- [6] Characterization and validation of sampling and analytical methods for mycotoxins in workplace air
- [7] Bonds or not bonds? Pancake bonding in 1,2,3,5-dithiadiazolyl and 1,2,3,5-diselenadiazolyl radical dimers and their derivatives†
- [8] Cell motility regulation on a stepped micro pillar array device (SMPAD) with a discrete stiffness gradient
- [9] Ce dopant effects on NaYF4 particle morphology and optical properties†
- [10] Boosting axiality in stable high-coordinate Dy(iii) single-molecule magnets†
Journal Name：CrystEngComm
research_products
-
CAS no.: 2248275-41-2
